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Compound of Interest

Compound Name: N-(3-Methoxybenzyl)oleamide

Cat. No.: B8210887

An In-depth Technical Guide to the Physicochemical Properties of N-(3-
Methoxybenzyl)oleamide

Abstract

N-(3-Methoxybenzyl)oleamide, also known as MAC 18:1, is a member of the macamide
family of compounds, which are naturally occurring lipid mediators found in the Peruvian plant
Lepidium meyenii (maca).[1][2] Structurally similar to the endogenous cannabinoid
anandamide, N-(3-Methoxybenzyl)oleamide has garnered significant interest within the
scientific community for its potential neuroprotective and anticonvulsant properties.[3][4] This
technical guide provides a comprehensive overview of the physicochemical properties of N-(3-
Methoxybenzyl)oleamide, detailed experimental protocols for its synthesis and
characterization, and an examination of its biological activity, focusing on its role as an inhibitor
of Fatty Acid Amide Hydrolase (FAAH). This document is intended for researchers, scientists,
and professionals in the field of drug development.

Physicochemical Properties

N-(3-Methoxybenzyl)oleamide is a lipophilic molecule characterized by a long-chain fatty acid
(oleic acid) linked to a methoxy-substituted benzyl group via an amide bond.[3] Its physical and
chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C26H43NO2 2151617181191
Molecular Weight 401.63 g/mol [21[5]16]1[71[8]
CAS Number 883715-21-7 [5][7]
Colorless to light yellow
Appearance o [5][8]
liquid/oil
Typically =297-99% (b
Purity ypieaty (by [2][5][6]1[8]
HPLC/LCMS)
(92)-N-[(3-
IUPAC Name methoxyphenyl)methylloctadec  [5][7]
-9-enamide
ZMKZIKHBSPDWEF-
INChl Key
KHPPLWFESA-N
Soluble in organic solvents
such as DMSO and PEG300.
. [1] Out-of-range values of logP,
Solubility

logD, and logS suggest greater
solubility in non-polar

environments.[3]

Storage Conditions

Store at 2-8°C, protected from
light.[6] For long-term storage
in solvent, -80°C for 6 months
or -20°C for 1 month is

recommended.[1][5]

Experimental Protocols
Synthesis of N-(3-Methoxybenzyl)oleamide

A general method for the synthesis of N-(3-Methoxybenzyl)oleamide involves the amidation of

oleic acid or its derivatives with 3-methoxybenzylamine. The following protocol is adapted from

a similar synthesis of N-[2-(4-methoxyphenyl)ethyl]oleamide.[10]
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Materials:

¢ Oleoyl chloride (or oleic acid with a coupling agent like DCC)
e 3-methoxybenzylamine

e Anhydrous solvent (e.g., dichloromethane, THF)
 Triethylamine or other non-nucleophilic base

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

o Dissolve oleoyl chloride in anhydrous dichloromethane under an inert atmosphere (e.g.,
nitrogen or argon).

 In a separate flask, dissolve 3-methoxybenzylamine and triethylamine in anhydrous
dichloromethane.

e Slowly add the oleoyl chloride solution to the amine solution at 0°C with constant stirring.
o Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, wash the reaction mixture sequentially with a dilute acid solution (e.g., 1M
HCI), a saturated sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

 Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate
gradient to yield pure N-(3-Methoxybenzyl)oleamide.

Characterization
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The identity and purity of the synthesized N-(3-Methoxybenzyl)oleamide are confirmed using
standard analytical techniques.

e High-Performance Liquid Chromatography (HPLC): Purity is assessed by HPLC, often
showing a purity of 99% or higher.[6][8]

e Liquid Chromatography-Mass Spectrometry (LCMS): Confirms the molecular weight of the
compound.[5]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are used
to confirm the chemical structure, ensuring consistency with the expected arrangement of
protons and carbons.[5][8]

Biological Activity and Signaling Pathway

N-(3-Methoxybenzyl)oleamide is recognized for its activity within the endocannabinoid
system.[3][4] Its primary mechanism of action is the inhibition of Fatty Acid Amide Hydrolase
(FAAH), the enzyme responsible for the degradation of the endogenous cannabinoid
anandamide.[3][4][11]

By inhibiting FAAH, N-(3-Methoxybenzyl)oleamide increases the synaptic levels of
anandamide, which can then exert its neuroprotective, analgesic, and anti-inflammatory effects
through activation of cannabinoid receptors (CB1 and CB2).[3][11] This mechanism is believed
to underlie the observed anticonvulsant effects of this macamide in preclinical studies.[3][4]
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The workflow for the synthesis, purification, and analysis of N-(3-Methoxybenzyl)oleamide is
a systematic process to ensure the desired compound is produced with high purity and its
biological activity is confirmed.
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Conclusion

N-(3-Methoxybenzyl)oleamide is a promising bioactive lipid with well-defined physicochemical
properties. Its ability to inhibit the FAAH enzyme highlights its therapeutic potential, particularly
in the context of neurological disorders such as epilepsy.[3][4] The experimental protocols
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outlined in this guide provide a framework for the synthesis and characterization of this
compound, facilitating further research into its pharmacological effects and potential
applications in drug development. The continued investigation of N-(3-
Methoxybenzyl)oleamide and other macamides is crucial for unlocking their full therapeutic
value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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